Cas no 15535-99-6 (2-(4-aminophenyl)-2-oxoacetic acid)

2-(4-aminophenyl)-2-oxoacetic acid structure
15535-99-6 structure
Product Name:2-(4-aminophenyl)-2-oxoacetic acid
CAS No:15535-99-6
MF:C8H7NO3
MW:165.146082162857
MDL:MFCD02181044
CID:121045
PubChem ID:5086448
Update Time:2025-04-18

2-(4-aminophenyl)-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid,4-amino-a-oxo-
    • 4-AMINOBENZENE-(2'-OXOACETIC ACID)
    • (4-Amino-phenyl)-ethyliden-malonsaeure-dinitril
    • (4-amino-phenyl)-glyoxylic acid
    • (4-Amino-phenyl)-glyoxylsaeure
    • 2-(1-(4-aminophenyl)ethylidene)malononitrile
    • 4-Amino-benzoylameisensaeure
    • AC1NS5CV
    • benzylidenemalononitrile (BMN) deriv. 37
    • CHEMBL77280
    • KB-166479
    • 2-(4-aminophenyl)-2-oxoacetic acid
    • EN300-2515425
    • AKOS006278816
    • SCHEMBL4592053
    • 4-AMINOBENZENE-(2/'-OXOACETIC ACID)
    • 15535-99-6
    • MDL: MFCD02181044
    • Inchi: 1S/C8H7NO3/c9-6-3-1-5(2-4-6)7(10)8(11)12/h1-4H,9H2,(H,11,12)
    • InChI Key: ZNTIQRYMOADNDC-UHFFFAOYSA-N
    • SMILES: O=C(C(=O)O)C1C=CC(=CC=1)N

Computed Properties

  • Exact Mass: 165.04261
  • Monoisotopic Mass: 165.042593085g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 80.4Ų

Experimental Properties

  • Density: 1.401
  • Boiling Point: 363°Cat760mmHg
  • Flash Point: 173.3°C
  • Refractive Index: 1.632
  • PSA: 80.39

2-(4-aminophenyl)-2-oxoacetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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